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Compound of Interest

Compound Name: 2,2-Dimethylaziridine

Cat. No.: B1330147

An In-depth Technical Guide to 2,2-Dimethylaziridine: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2,2-
Dimethylaziridine (CAS No: 2658-24-4), tailored for researchers, scientists, and professionals
in drug development. Adherence to these guidelines is critical to ensure safety in the laboratory
and to maintain the integrity of the chemical.

Hazard Identification and Classification

2,2-Dimethylaziridine is classified as a hazardous substance requiring careful management.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a framework for understanding its primary dangers.

GHS Classification Summary
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Note: Classifications can vary slightly between suppliers. The most severe classifications have

been included.

Primary Hazards:

o Flammability: The compound is a highly flammable liquid and its vapors can form explosive

mixtures with air.[1][4]

o Toxicity: It is toxic if swallowed.[1][2] Overexposure may lead to serious illness or death.[3]

o Corrosivity and Irritation: It causes skin irritation and serious eye irritation.[3] Some sources

indicate it may cause severe skin burns and eye damage.[1][2] Skin contact can lead to
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inflammation, itching, scaling, reddening, or blistering.[3] Eye contact may result in redness,
pain, or severe damage.[3] Inhalation may irritate the lungs and respiratory system.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. Limited data is
available in the public domain.

Property Value Source
CAS Number 2658-24-4 [21[31[5]
Molecular Formula CaHoN [2][5][6]
Molecular Weight 71.12 g/mol [2][6]
Appearance Colorless to Yellow Liquid

pKa 8.28 + 0.40 (Predicted) [5]

Safe Handling Protocols

Safe handling requires stringent adherence to engineering controls, personal protective
equipment mandates, and hygiene practices.

Engineering Controls

Ventilation: All work with 2,2-Dimethylaziridine must be conducted in a well-ventilated area.
[3] A certified chemical fume hood is mandatory.

« Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,
must be strictly excluded from the handling area.[4]

 Static Discharge: Use explosion-proof electrical, ventilating, and lighting equipment.
Containers and receiving equipment must be grounded and bonded to prevent static
discharge.

» Tools: Only non-sparking tools should be used when handling the substance.[4]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent any personal contact.

PPE Type

Specification

Rationale

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield is

recommended.[3]

Protects against splashes and
vapors causing serious eye

irritation or damage.[3]

Hand Protection

Chemically resistant gloves
(e.g., Butyl, Viton). Glove
suitability and durability
depend on the duration and

nature of the contact.[3][7]

Prevents skin contact which

causes irritation or burns.[3]

Skin and Body Protection

A flame-retardant lab coat or
chemical-resistant apron. Full
protective clothing may be
required for larger quantities or

spill response.[4]

Protects skin from accidental

contact and splashes.

Respiratory Protection

If ventilation is inadequate or
for emergency situations, a
NIOSH-approved respirator
with appropriate cartridges or a
self-contained breathing

apparatus (SCBA) is required.
[3]

Prevents inhalation of vapors
which cause respiratory

irritation.[3]

Hygiene Practices

» Avoid all personal contact with the chemical, including inhalation of vapors.[4]

e Do not eat, drink, or smoke in the work area.[4]

e Wash hands and skin thoroughly with soap and water after handling.[3]
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e Remove any contaminated clothing immediately and wash it before reuse.[3]

Storage and Incompatibility

Proper storage is crucial for maintaining safety and chemical stability.

Conditions: Store in a cool, dry, and well-ventilated area.[3] The storage area should be
secured and locked.[3]

o Containers: Keep the container tightly closed when not in use.[3]
e Ignition Sources: Store away from heat and all sources of ignition.[3]

o Purification and Inert Atmosphere: For high-purity applications, the chemical can be dried
over solid KOH, filtered, and freshly distilled from sodium.[5][8] It should be stored under an
inert atmosphere, such as dry nitrogen.[5][8]

e Incompatible Materials: Keep away from strong oxidizing agents.[3]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.

First Aid Measures

The following table details the immediate first aid response required for different exposure
routes. Medical attention should be sought immediately in all cases of exposure.[3]
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Exposure Route

First Aid Protocol

Inhalation

1. Remove the person to fresh air immediately.
[3] 2. If breathing has stopped, provide artificial
respiration.[3] 3. If breathing is difficult,
administer oxygen.[3] 4. Obtain immediate

medical aid.[3]

Skin Contact

1. Immediately remove all contaminated clothing
and shoes.[3] 2. Flush the skin with large
amounts of running water for at least 15

minutes.[3] 3. Obtain immediate medical aid.[3]

Eye Contact

1. Immediately flush open eyes with plenty of
running water for at least 15 minutes.[3] 2. If
present, remove contact lenses after the initial
flushing if it is easy to do so. Continue rinsing.[3]

3. Obtain immediate medical aid.[3]

Ingestion

1. Do NOT induce vomiting.[3] 2. Rinse the
mouth thoroughly with water.[3] 3. Never give
anything by mouth to an unconscious person.[3]

4. Obtain immediate medical aid.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

o Specific Hazards: The substance is highly flammable. Vapors are heavier than air and may

travel a considerable distance to an ignition source.[4] Containers may rupture violently if

heated.[4] Combustion produces toxic and irritating gases, including carbon oxides and

nitrogen oxides.[3]

o Protective Actions: Firefighters must wear full protective gear and a pressure-demand, self-

contained breathing apparatus (SCBA).[3] Cool fire-exposed containers with water spray

from a protected location.[4]
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Accidental Release Measures

o Personal Precautions: Evacuate unprotected personnel. Wear the appropriate level of PPE
as described in Section 3.2.[3]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[3]

e Containment and Cleanup:

o

Remove all sources of ignition.[3][4]
o Ensure adequate ventilation.[3]

o Contain the spill using inert, non-combustible absorbent material such as sand, earth, or
vermiculite.[3][4]

o Use spark-free tools to collect the absorbed material.[4]
o Place the waste into a suitable, labeled container for disposal.[3]

o Dispose of the waste at an approved waste disposal plant in accordance with local, state,
and federal regulations.[3]

Experimental Workflow and Safety Logic

While specific experimental protocols are proprietary, a general workflow for handling 2,2-
Dimethylaziridine in a research setting can be established based on safety principles.

Diagram: Safe Handling Workflow in a Laboratory
Setting “dot
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Caption: Logical relationship of safety precautions for hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,2-Dimethylaziridine safety, handling, and storage
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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